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Compound of Interest

Compound Name: Derrisisoflavone J

Cat. No.: B15291066

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Derrisisoflavone J is publicly available.
The following guidance is based on general laboratory safety principles for handling novel or
uncharacterized isoflavone compounds and should be supplemented by a thorough risk
assessment and consultation with your institution's Environmental Health and Safety (EHS)
department.

This guide provides essential, immediate safety and logistical information for the handling and
disposal of Derrisisoflavone J, a novel prenylated isoflavonoid. Given the absence of specific
toxicological data, a cautious approach is paramount to ensure personnel safety and
environmental protection.

Summary of Key Information

The following table summarizes the known chemical properties of Derrisisoflavone J and
general safety precautions based on the handling of similar chemical compounds.
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Parameter Information Source
Chemical Name Derrisisoflavone J [1]
Molecular Formula C22H2206 [1]
Molecular Weight 382.41 g/mol [1]

Appearance

White amorphous powder

[1]

Known Hazards

Toxicological properties have
not been fully investigated.
Handle as a potentially

hazardous substance.

General Precaution

Recommended PPE

See "Personal Protective
Equipment (PPE)" section

below.

General Precaution

Store in a tightly sealed

container in a cool, dry, and

Storage ) General Precaution
well-ventilated area away from
incompatible materials.
Dispose of as hazardous
_ chemical waste in accordance _
Disposal General Precaution

with local, state, and federal

regulations.

Operational Plan: Step-by-Step Guidance for
Handling Derrisisoflavone J

A systematic approach is crucial when working with a compound of unknown toxicity. The
following procedural steps outline the safe handling of Derrisisoflavone J from receipt to

disposal.

1. Pre-Handling Preparation:

o Consult EHS: Before commencing any work, consult your institution's Environmental Health

and Safety (EHS) department for a comprehensive risk assessment.
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Designate a Work Area: All work with Derrisisoflavone J should be conducted in a
designated area, such as a certified chemical fume hood, to minimize exposure.

Gather Materials: Ensure all necessary PPE and spill cleanup materials are readily available
before handling the compound.

. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

Hand Protection: Wear nitrile or other chemically resistant gloves. Double-gloving is
recommended.

Body Protection: A fully buttoned laboratory coat should be worn. For larger quantities,
consider a chemical-resistant apron.

Respiratory Protection: If there is a risk of aerosolization and work cannot be conducted in a
fume hood, a NIOSH-approved respirator may be necessary. Consult your EHS for the
appropriate type.

. Handling Procedures:

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure to avoid
inhalation of the powder.

Solution Preparation: When preparing solutions, add the solid Derrisisoflavone J to the
solvent slowly to prevent splashing.

General Handling: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in the
designated work area.

. Spill and Emergency Procedures:

Minor Spills: For small spills of the solid, carefully sweep it up with an appropriate absorbent
material and place it in a sealed container for disposal. For liquid spills, absorb with a non-
combustible material like vermiculite or sand.
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e Major Spills: Evacuate the area and alert your EHS department immediately.
o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

The disposal of Derrisisoflavone J and any contaminated materials must be handled as
hazardous waste.

1. Waste Segregation:

e Solid Waste: Collect all solid Derrisisoflavone J waste, including contaminated
consumables (e.g., weigh boats, pipette tips, gloves), in a clearly labeled, sealed, and
puncture-resistant container.

» Liquid Waste: Collect all solutions containing Derrisisoflavone J in a labeled, sealed, and
chemically compatible waste container. Do not mix with other waste streams unless
approved by your EHS department.

2. Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("Derrisisoflavone J"), and the primary hazard(s) (e.g., "Potentially Toxic").

3. Storage and Pickup:
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o Store waste containers in a designated satellite accumulation area.

» Arrange for waste pickup through your institution's EHS department. Follow all institutional
protocols for waste disposal.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Derrisisoflavone
J.

Preparation Handling (in Fume Hood) Cleanup & Disposal
Risk Assessment Gather PPE & Materials (Weighing)—»(’salution i H i i Decontamination Waste Segregation EHS Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Derrisisoflavones H-K and One Isoflavan Derivative from Derrisrobusta - PMC
[pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Derrisisoflavone J]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15291066#personal-protective-equipment-for-
handling-derrisisoflavone-j]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15291066?utm_src=pdf-body
https://www.benchchem.com/product/b15291066?utm_src=pdf-body
https://www.benchchem.com/product/b15291066?utm_src=pdf-body-img
https://www.benchchem.com/product/b15291066?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4805655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4805655/
https://www.benchchem.com/product/b15291066#personal-protective-equipment-for-handling-derrisisoflavone-j
https://www.benchchem.com/product/b15291066#personal-protective-equipment-for-handling-derrisisoflavone-j
https://www.benchchem.com/product/b15291066#personal-protective-equipment-for-handling-derrisisoflavone-j
https://www.benchchem.com/product/b15291066#personal-protective-equipment-for-handling-derrisisoflavone-j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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